Cas no 2228216-12-2 (1-(5,6-dichloropyridin-3-yl)methyl-N-methylcyclopropan-1-amine)

• Product Name: 1-(5,6-dichloropyridin-3-yl)methyl-N-methylcyclopropan-1-amine
• CAS No: 2228216-12-2
• MF: C₁₀H₁₂Cl₂N₂
• MW: 231.121680259705
• CID: 5760873
• PubChem ID: 165797637
• Update Time: 2025-06-08

1-(5,6-dichloropyridin-3-yl)methyl-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2228216-12-2
• 1-[(5,6-dichloropyridin-3-yl)methyl]-N-methylcyclopropan-1-amine
• EN300-1980283
• 1-(5,6-dichloropyridin-3-yl)methyl-N-methylcyclopropan-1-amine

• Inchi： 1S/C10H12Cl2N2/c1-13-10(2-3-10)5-7-4-8(11)9(12)14-6-7/h4,6,13H,2-3,5H2,1H3
• InChI Key： YPIUFOBSHVQKLU-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)CC1(CC1)NC)Cl

Computed Properties

• Exact Mass: 230.0377538g/mol
• Monoisotopic Mass: 230.0377538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 24.9Ų

Additional information on 1-(5,6-dichloropyridin-3-yl)methyl-N-methylcyclopropan-1-amine

Comprehensive Overview of 1-(5,6-dichloropyridin-3-yl)methyl-N-methylcyclopropan-1-amine (CAS No. 2228216-12-2)

1-(5,6-dichloropyridin-3-yl)methyl-N-methylcyclopropan-1-amine (CAS No. 2228216-12-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique dichloropyridine and cyclopropylamine moieties, exhibits potential applications in the development of novel pharmaceuticals and crop protection agents. Its molecular structure, featuring a 5,6-dichloropyridin-3-yl group linked to a N-methylcyclopropan-1-amine, offers intriguing reactivity and binding properties that are currently under exploration.

The growing interest in 1-(5,6-dichloropyridin-3-yl)methyl-N-methylcyclopropan-1-amine is partly driven by its structural similarity to other pyridine-based compounds, which are widely used in drug discovery and agricultural chemistry. Researchers are particularly intrigued by its potential as a bioactive scaffold, with studies suggesting possible interactions with various biological targets. The compound's CAS number 2228216-12-2 serves as a unique identifier in chemical databases, facilitating its tracking in scientific literature and patent applications.

In the context of current research trends, 1-(5,6-dichloropyridin-3-yl)methyl-N-methylcyclopropan-1-amine aligns with the increasing demand for sustainable agrochemicals and targeted therapeutics. The dichloropyridine component, in particular, has shown promise in developing compounds with improved environmental profiles compared to traditional pesticides. This aspect resonates with today's emphasis on green chemistry and eco-friendly pest control solutions, making it a relevant subject for researchers and industry professionals alike.

The synthesis of CAS 2228216-12-2 typically involves multi-step organic reactions, with careful consideration given to the introduction of the cyclopropylamine moiety. This structural feature is known to influence the compound's metabolic stability and bioavailability, factors crucial for both pharmaceutical and agrochemical applications. Recent advances in heterocyclic chemistry have enabled more efficient routes to such complex molecules, potentially lowering production costs and increasing accessibility for research purposes.

From a pharmaceutical perspective, the N-methylcyclopropan-1-amine group in 1-(5,6-dichloropyridin-3-yl)methyl-N-methylcyclopropan-1-amine presents interesting possibilities for drug design. This moiety is frequently employed in medicinal chemistry to modulate a compound's physicochemical properties and target interactions. The presence of both chlorine substituents on the pyridine ring further enhances the molecule's potential for specific binding interactions, making it a candidate for exploration in various therapeutic areas.

In agrochemical applications, compounds containing the 5,6-dichloropyridin-3-yl structure have demonstrated effectiveness against a range of plant pathogens and pests. The specific mode of action of CAS 2228216-12-2 in this context remains an active area of investigation, with researchers particularly interested in its potential as a low-residue crop protection agent. This aligns with current agricultural trends favoring compounds that combine efficacy with reduced environmental impact.

The analytical characterization of 1-(5,6-dichloropyridin-3-yl)methyl-N-methylcyclopropan-1-amine typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structural integrity and purity, essential for both research and potential commercial applications. The growing availability of sophisticated analytical tools has significantly enhanced our understanding of such complex molecules.

Looking forward, the scientific community anticipates continued interest in CAS 2228216-12-2 and related compounds. Their structural features position them as valuable building blocks in both pharmaceutical and agrochemical innovation. As research progresses, we may see applications emerging in areas such as precision agriculture and targeted drug delivery, reflecting broader trends in these industries toward more specialized and effective solutions.

For researchers working with 1-(5,6-dichloropyridin-3-yl)methyl-N-methylcyclopropan-1-amine, proper handling and storage protocols are essential to maintain compound stability. While not classified as hazardous under standard conditions, appropriate laboratory practices should always be observed when working with any chemical substance. The compound's stability under various conditions is an important consideration for both research and potential commercial applications.

The patent landscape surrounding CAS 2228216-12-2 reveals growing intellectual property activity, particularly in the areas of crop protection formulations and medicinal chemistry applications. This reflects the compound's perceived value in these competitive fields. As with many specialized chemicals, the development timeline from discovery to practical application can be extensive, requiring significant investment in research and development.

In conclusion, 1-(5,6-dichloropyridin-3-yl)methyl-N-methylcyclopropan-1-amine (CAS No. 2228216-12-2) represents an interesting case study in modern chemical research. Its unique structural features and potential applications align well with current scientific and industrial priorities, particularly in the realms of sustainable chemistry and targeted bioactivity. As research continues to uncover its properties and potential uses, this compound may well emerge as an important tool in addressing some of today's most pressing challenges in healthcare and agriculture.